Cas no 578713-42-5 (5-(2-aminoethyl-methyl-amino)pentan-1-ol)

• Product Name: 5-(2-aminoethyl-methyl-amino)pentan-1-ol
• CAS No: 578713-42-5
• MF: C₈H₂₀N₂O
• MW: 160.257202148438
• CID: 1607057
• PubChem ID: 20745778
• Update Time: 2025-04-21

5-(2-aminoethyl-methyl-amino)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl-methyl-amino)pentan-1-ol
• 1-Pentanol,5-[(2-aminoethyl)methylamino]-(9CI)
• DB-323115
• 1-Pentanol, 5-[(2-aminoethyl)methylamino]-
• 578713-42-5
• AKOS011511646

• Inchi： 1S/C8H20N2O/c1-10(7-5-9)6-3-2-4-8-11/h11H,2-9H2,1H3
• InChI Key： TVAZZWMSCAUORL-UHFFFAOYSA-N
• SMILES： OCCCCCN(C)CCN

Computed Properties

• Exact Mass: 160.157563266g/mol
• Monoisotopic Mass: 160.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.5Ų